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Compound of Interest

Compound Name: Magnesium aspartate dihydrate

Cat. No.: B8020939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and

quality control of magnesium L-aspartate dihydrate (C₈H₁₂MgN₂O₈·2H₂O). This document

outlines detailed experimental protocols derived from established methods, presents key

quantitative data in a structured format, and includes graphical representations of the synthesis

workflow for enhanced clarity.

Introduction
Magnesium L-aspartate dihydrate is the magnesium salt of the naturally occurring amino acid,

L-aspartic acid. It serves as a highly bioavailable source of magnesium, a crucial mineral for

numerous physiological functions. This compound is a white or almost white crystalline powder

or colorless crystals, freely soluble in water.[1] Its applications span pharmaceuticals, dietary

supplements, and cosmetics.

Physicochemical Properties
A thorough understanding of the physicochemical properties of magnesium L-aspartate

dihydrate is essential for its synthesis, handling, and formulation.
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Property Value Reference

Molecular Formula C₈H₁₂MgN₂O₈·2H₂O [2]

Molecular Weight 324.53 g/mol [2]

CAS Number 2068-80-6 [2][3][4]

Appearance
White crystalline powder or

colorless crystals
[1][2][3]

Solubility Freely soluble in water [1]

pH (2.5% solution) 6.0 - 8.0 [2][5]

Specific Optical Rotation +20.5° to +23.0° [1][2][5]

Water Content 10.0% - 14.0% [1][2][5]

Synthesis of Magnesium L-Aspartate Dihydrate
The synthesis of magnesium L-aspartate dihydrate typically involves the reaction of L-aspartic

acid with a magnesium source, such as magnesium oxide, magnesium hydroxide, or

magnesium carbonate, in an aqueous solution. The dihydrate is then crystallized from the

solution.

General Reaction Scheme
The fundamental reaction can be represented as:

2 C₄H₇NO₄ + Mg(OH)₂ → C₈H₁₂MgN₂O₈ + 2 H₂O

L-Aspartic Acid + Magnesium Hydroxide → Magnesium L-Aspartate + Water

Experimental Protocol: Aqueous Synthesis Method
This protocol is based on methods described in various patents and publications.[6][7][8]

Materials:

L-Aspartic Acid
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Magnesium Oxide (or Magnesium Hydroxide / Magnesium Carbonate)

Purified Water

Ethanol (for precipitation)

Hydrochloric Acid or L-Aspartic Acid (for pH adjustment)

Equipment:

Glass reactor with overhead stirrer and temperature control

pH meter

Filtration apparatus (e.g., Buchner funnel)

Rotary evaporator

Vacuum oven

Procedure:

Reaction:

Charge the reactor with a specific volume of purified water.

With stirring, add the magnesium source (e.g., magnesium oxide) to the water.

Slowly add L-aspartic acid to the suspension in a 2:1 molar ratio of L-aspartic acid to

magnesium.

Heat the reaction mixture to 70-80°C and maintain for 2-3 hours.[7]

pH Adjustment:

After the reaction is complete, cool the solution and measure the pH.

Adjust the pH to a range of 6.0 to 7.5 using a dilute solution of hydrochloric acid or by

adding small portions of L-aspartic acid.[6][7]
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Filtration and Concentration:

Filter the reaction mixture to remove any unreacted starting materials or insoluble

impurities.

Concentrate the filtrate using a rotary evaporator until the solution becomes

supersaturated.[7]

Crystallization and Isolation:

Cool the supersaturated solution to induce crystallization.

Alternatively, the concentrated aqueous solution can be added to a water-miscible organic

solvent, such as ethanol, to precipitate the product.[6]

Collect the precipitated crystals by filtration.

Drying:

Wash the crystals with a small amount of cold ethanol.

Dry the product in a vacuum oven at a temperature between 50-80°C to a constant weight.

[6][8]

Synthesis Workflow Diagram
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Synthesis Workflow for Magnesium L-Aspartate Dihydrate
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8020939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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